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Compound of Interest

2-Bromo-3-(1,3-dioxolan-2-
Compound Name:

yl)benzaldehyde
CAS No.: 1195621-77-2
Cat. No.: B3319998

Get Quote

Executive Summary & Strategic Value

2-Bromo-3-(1,3-dioxolan-2-yl)benzaldehyde (also known as 2-bromoisophthalaldehyde
monoethylene acetal) is a specialized "desymmetrized" building block.[1] Unlike its parent
compound, 2-bromoisophthalaldehyde (which possesses two equivalent formyl groups), this
mono-acetal provides two distinct electrophilic sites: a reactive free aldehyde and a latent,
protected aldehyde (acetal).[1]

Why use this compound?

» Regioselectivity: It enables sequential functionalization. You can perform a Wittig olefination
or reductive amination on the free aldehyde without affecting the protected site.

» Chemospecificity: It allows for organometallic transformations (e.g., Lithium-Halogen
exchange or Suzuki coupling) at the bromine position while preserving the acetal, which is
stable to basic conditions, unlike the free aldehyde which might undergo side reactions (e.g.,
Cannizzaro or addition).
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Characterization Data Profile

The following data characterizes the mono-protected species. Note that this compound is often
synthesized in situ or purified from a statistical mixture; therefore, distinguishing it from the

starting material (bis-aldehyde) and the over-protected byproduct (bis-acetal) is critical.[1]

Phyqir‘al Pmpprfipq
Property

Value | Description

Notes

White to off-white crystalline

Parent dialdehyde is a solid
(mp 139-144°C); mono-acetal

Appearance ) .
solid typically has a lower mp due to
loss of symmetry.[1]
Molecular Weight 257.08 g/mol Formula: C10HoBrOs
B Soluble in DCM, CHCls, THF, Limited solubility in Hexanes;
Solubility )
Toluene Insoluble in water.
Sensitive to Acid (hydrolyzes
N ) back to dialdehyde). Store with
Stability Stable to Base, Nucleophiles

trace solid NaHCOs if unsure

of acid traces.

Spectroscopic Identification (NMR)

The key to identifying this compound is the break in symmetry. The parent dialdehyde shows

simplified signals due to C2v symmetry. The mono-acetal shows a complex, asymmetric

pattern.
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Chemical Shift
( L . Diagnostic
Nucleus Multiplicity Assignment
Feature
ppm, CDCIs)
Distinct from
10.35 Singlet (1H) Free Aldehyde (- t (usuall
: ingle arent (usua
H J CHO) P Y
~10.4).[1]
Asymmetric
) o pattern (unlike
H 7.85-7.40 Multiplets (3H) Aromatic Ring )
the doublet/triplet
of the parent).[1]
) Critical
] Acetal Methine (- ] )
H 6.15 Singlet (1H) confirmation of
CH<) _
acetal formation.
) Characteristic of
) Dioxolane
H 4.05-4.15 Multiplet (4H) the ethylene
Backbone )
glycol bridge.[1]
Only one
C ~191.5 Signal Carbonyl (C=0) carbonyl peak
(vs. parent).
) Acetal Carbon Diagnostic for
C ~102.0 Signal ]
(O-C-0) protection.

Comparative Analysis: Alternatives & Performance

When designing a synthesis, you must choose between the Mono-acetal, the Bis-aldehyde, or
alternative protecting groups.[1]
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2-
) Dimethyl Acetal
Feature Mono-Acetal (Target) Bromoisophthalalde Anal
nalo
hyde (Parent) -
) ) ) None. Both CHO ) o
o High. Differentiates High. Similar to
Selectivity - groups react
C1 vs C3 positions.[1] ] ethylene acetal.[2]
simultaneously.
High Low. CHO susceptible
o Moderate. Hydrolyzes
- (Base/Oxidation). to
Stability faster than ethylene

Stable to Suzuki/Heck

conditions.

oxidation/nucleophilic

attack.

acetal in weak acid.

Moderate (requires

Excellent (Direct

Atom Economy ] Moderate.
protection step). usage).
Requires careful
o chromatography Commercial / Distillable liquid
Purification ) ) o
(separation from bis- Recrystallization. (usually).

acetal).[1]

Scientist's Recommendation: Use the Mono-acetal when your synthetic route requires

modifying one aldehyde group while keeping the other intact (e.g., installing a side chain via

Wittig), OR when performing a metal-catalyzed cross-coupling where a free aldehyde might

poison the catalyst or undergo side reactions.

Experimental Protocol: Synthesis & Purification

Objective: Selective mono-protection of 2-bromoisophthalaldehyde.

Protocol Logic: Since the starting material is symmetric, reacting with 1.0 equivalent of ethylene

glycol yields a statistical mixture (Starting Material : Mono : Bis ~ 1:2:1). To maximize the Mono

product, we use a slight deficit of glycol or strict stoichiometric control and rely on purification.

Step-by-Step Methodology

e Setup: Equip a 250 mL Round Bottom Flask (RBF) with a magnetic stir bar and a Dean-Stark

trap fitted with a reflux condenser.
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¢ Reagents:

o

2-Bromoisophthalaldehyde (10.0 mmol, 2.13 g)[1]

[¢]

Ethylene Glycol (10.0 mmol, 0.62 g, 1.0 eq)

[¢]

p-Toluenesulfonic acid (pTsOH) (0.5 mmol, 5 mol% catalyst)[1]

[e]

Benzene or Toluene (50 mL)[1]

» Reaction:
o Dissolve aldehyde and pTsOH in the solvent.
o Add Ethylene Glycol.[2][3][4]

o Reflux vigorously. Water generated must be removed via the Dean-Stark trap to drive the
equilibrium.

o Monitor: Check TLC (Hexane/EtOAc 4:1) every 30 mins. You will see three spots:
= Top: Bis-acetal (Least polar)[1]
» Middle: Mono-acetal (Target)
» Bottom: Starting Material (Most polar)[1]

o Stop the reaction when the Bis-acetal spot becomes prominent to prevent over-protection.

[1]
o Workup:
o Cool to room temperature.
o Add EtsN (0.5 mL) to neutralize the acid catalyst (prevents hydrolysis).
o Wash with sat. NaHCOs (2 x 30 mL) and Brine (1 x 30 mL).[1]

o Dry organic layer over MgSOea, filter, and concentrate.
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 Purification (The "Bisulfite Trick"):

o Optional but recommended: If significant Starting Material (SM) remains, shake the crude
oil with saturated Sodium Bisulfite (NaHSO3) solution. The unreacted dialdehyde forms a
water-soluble adduct.[1] The acetals (Mono and Bis) remain in the organic layer.

o Column Chromatography: Elute with Hexane/EtOAc (gradient 10:1 to 4:1). Isolate the
middle spot.

Visualized Workflows
Figure 1. Synthesis & Equilibrium Logic

2-Bromoisophthalaldehyde
(Bis-Aldehyde) k1 (Fast)

+ Ethylene Glycol -~~~
(1.0 eq)

Figure 1: Stepwise protection. Stopping at 1.0 eq glycol maximizes Mono-acetal yield.

Target: Mono-Acetal
(2-bromo-3-(1,3-dioxolan-2-yl)benzaldehyde)

Byproduct: Bis-Acetal
(Over-protected)

Click to download full resolution via product page
[1]

Figure 2: Purification Strategy (Bisulfite Wash)
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Crude Mixture
(SM + Mono + Bis)

Shake with aq. NaHSO3
(Sodium Bisulfite)

Phase Separatior

Agqueous Layer Organic Layer
Contains: SM-Bisulfite Adduct Contains: Mono + Bis Acetals

Flash Column Chromatography
(Separates Mono from Bis)

Pure Mono-Acetal

Figure 2: Purification workflow using chemoselective solubility to remove starting material.

Click to download full resolution via product page

[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3319998?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

